76-02-8

Trichloroacetyl chloride

In Stock

• CAS RN:
• 76-02-8

• Formula:
• C2Cl4O

• InChI:
• InChI=1S/C2Cl4O/c3-1(7)2(4,5)6

• InChIKey:
• PVFOMCVHYWHZJE-UHFFFAOYSA-N

• Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible.

4'-Hydroxy-3'-methylacetophenone

Usually In Stock

• CAS RN:
• 876-02-8

• Formula:
• C9H10O2

• InChI:
• InChI=1S/C9H10O2/c1-6-5-8(7(2)10)3-4-9(6)11/h3-5,11H,1-2H3

• InChIKey:
• LXBHHIZIQVZGFN-UHFFFAOYSA-N

• 4-hydroxy-3-methylacetophenone is a monohydroxyacetophenone that is acetophenone carrying methyl and hydroxy groups at positions 3 and 4, respectively. It has a role as a volatile oil component and an insect attractant. It is a monohydroxyacetophenone, a member of phenols and a hydroxytoluene. It is functionally related to an acetophenone.
  4'-Hydroxy-3'-methylacetophenone is a natural product found in Rehmannia glutinosa and Apium graveolens with data available.

2-hydroxy-3-phenyl-6-(trifluoromethyl)-4(3H)-pyrimidinone

In Stock

• CAS RN:
• 26676-02-8

• Formula:
• C11H7F3N2O2

• InChI:
• InChI=1S/C11H7F3N2O2/c12-11(13,14)8-6-9(17)16(10(18)15-8)7-4-2-1-3-5-7/h1-6H,(H,15,18)

• InChIKey:
• VDLYSLFSLYOAQU-UHFFFAOYSA-N

• 2-hydroxy-3-phenyl-6-(trifluoromethyl)-4(3H)-pyrimidinone is a useful research compound. Its molecular formula is C11H7F3N2O2 and its molecular weight is 256.184. The purity is usually 95%.

1-Propanol, 1,2-dimercapto-

Usually In Stock

• CAS RN:
• 34976-02-8

• Formula:
• C3H8OS2

• InChI:
• InChI=1S/C3H8OS2/c1-2(5)3(4)6/h2-6H,1H3

• InChIKey:
• NYGHAGSMVIYKIW-UHFFFAOYSA-N

• 1-Propanol, 1,2-dimercapto- is a useful research compound. Its molecular formula is C3H8OS2 and its molecular weight is 124.23 g/mol. The purity is usually 95%.

2-Propenoic acid, 3a,4,7,7a-tetrahydro-4,7-methano-1H-indenyl ester

Usually In Stock

• CAS RN:
• 50976-02-8

• Formula:
• C13H14O2

• InChI:
• InChI=1S/C13H14O2/c1-2-12(14)15-11-6-5-10-8-3-4-9(7-8)13(10)11/h2-6,8-11,13H,1,7H2

• InChIKey:
• VEVJYJYFAXTUGJ-UHFFFAOYSA-N

• 2-Propenoic acid, 3a,4,7,7a-tetrahydro-4,7-methano-1H-indenyl ester is a useful research compound. Its molecular formula is C13H14O2 and its molecular weight is 202.25 g/mol. The purity is usually 95%.

Dodecanamide, N-(4-phenyl-2-thiazolyl)-

Usually In Stock

• CAS RN:
• 71576-02-8

• Formula:
• C21H30N2OS

• InChI:
• InChI=1S/C21H30N2OS/c1-2-3-4-5-6-7-8-9-13-16-20(24)23-21-22-19(17-25-21)18-14-11-10-12-15-18/h10-12,14-15,17H,2-9,13,16H2,1H3,(H,22,23,24)

• InChIKey:
• RJSLGEHCGWLDGI-UHFFFAOYSA-N

• Dodecanamide, N-(4-phenyl-2-thiazolyl)- is a useful research compound. Its molecular formula is C21H30N2OS and its molecular weight is 358.5 g/mol. The purity is usually 95%.

2(3H)-Thiazolethione, 3-ethyl-4-phenyl-

Usually In Stock

• CAS RN:
• 55976-02-8

• Formula:
• C11H11NS2

• InChI:
• InChI=1S/C11H11NS2/c1-2-12-10(8-14-11(12)13)9-6-4-3-5-7-9/h3-8H,2H2,1H3

• InChIKey:
• PZHPVNNBZFFIQF-UHFFFAOYSA-N

• 2(3H)-Thiazolethione, 3-ethyl-4-phenyl- is a useful research compound. Its molecular formula is C11H11NS2 and its molecular weight is 221.3 g/mol. The purity is usually 95%.

(1S,3S)-3-Aminocyclopentanecarboxylic acid

In Stock

• CAS RN:
• 71376-02-8

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c7-5-2-1-4(3-5)6(8)9/h4-5H,1-3,7H2,(H,8,9)/t4-,5-/m0/s1

• InChIKey:
• MLLSSTJTARJLHK-WHFBIAKZSA-N

• (+)-TACP is an organooxygen compound and an organonitrogen compound. It derives from a gamma-amino acid.

N-benzyl-3-iodoprop-2-enamide

Usually In Stock

• CAS RN:
• 652976-02-8

• Formula:
• C10H10INO

• InChI:
• InChI=1S/C10H10INO/c11-7-6-10(13)12-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,12,13)

• InChIKey:
• RIARINCQEXMERV-UHFFFAOYSA-N

• N-benzyl-3-iodoprop-2-enamide is a useful research compound. Its molecular formula is C10H10INO and its molecular weight is 287.10 g/mol. The purity is usually 95%.

trans-2-Morpholinocyclohexanamine

In Stock

• CAS RN:
• 291776-02-8

• Formula:
• C10H20N2O

• InChI:
• InChI=1S/C10H20N2O/c11-9-3-1-2-4-10(9)12-5-7-13-8-6-12/h9-10H,1-8,11H2/t9-,10-/m1/s1

• InChIKey:
• ZRAFIVNWDABKOL-NXEZZACHSA-N

• Trans-2-Morpholinocyclohexanamine is a useful research compound. Its molecular formula is C10H20N2O and its molecular weight is 184.28 g/mol. The purity is usually 95%.

3-(4-Methoxyphenyl)-2'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898776-02-8

• Formula:
• C17H15F3O2

• InChI:
• InChI=1S/C17H15F3O2/c1-22-13-9-6-12(7-10-13)8-11-16(21)14-4-2-3-5-15(14)17(18,19)20/h2-7,9-10H,8,11H2,1H3

• InChIKey:
• OZZAKUMQPICKAD-UHFFFAOYSA-N

• 3-(4-Methoxyphenyl)-2'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C17H15F3O2 and its molecular weight is 308.29 g/mol. The purity is usually 95%.

N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 681276-02-8

• Formula:
• C22H22N4OS3

• InChI:
• InChI=1S/C22H22N4OS3/c1-3-28-22-25-24-21(30-22)23-20(27)14-29-19-13-26(18-10-5-4-9-17(18)19)12-16-8-6-7-15(2)11-16/h4-11,13H,3,12,14H2,1-2H3,(H,23,24,27)

• InChIKey:
• ISWAOKFKHSZBFP-UHFFFAOYSA-N

• N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C22H22N4OS3 and its molecular weight is 454.63. The purity is usually 95%.

N-(2-chloroacetyl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 851176-02-8

• Formula:
• C7H6ClNO2S

• InChI:
• InChI=1S/C7H6ClNO2S/c8-4-6(10)9-7(11)5-2-1-3-12-5/h1-3H,4H2,(H,9,10,11)

• InChIKey:
• SEVMTELZHRDRSP-UHFFFAOYSA-N

• N-(2-chloroacetyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C7H6ClNO2S and its molecular weight is 203.64. The purity is usually 95%.

2-Amino-2-cyclohexylacetic acid hydrochloride

In Stock

• CAS RN:
• 212576-02-8

• Formula:
• C8H16ClNO2

• InChI:
• InChI=1S/C8H15NO2.ClH/c9-7(8(10)11)6-4-2-1-3-5-6;/h6-7H,1-5,9H2,(H,10,11);1H

• InChIKey:
• QMUIOFNZAZPFFT-UHFFFAOYSA-N

• 2-Amino-2-cyclohexylacetic acid hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO2 and its molecular weight is 193.67 g/mol. The purity is usually 95%.

N1-(furan-2-ylmethyl)-N2-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872976-02-8

• Formula:
• C21H27N3O6S

• InChI:
• InChI=1S/C21H27N3O6S/c1-14-10-15(2)19(16(3)11-14)31(27,28)24-7-5-9-30-18(24)13-23-21(26)20(25)22-12-17-6-4-8-29-17/h4,6,8,10-11,18H,5,7,9,12-13H2,1-3H3,(H,22,25)(H,23,26)

• InChIKey:
• DNEKKFGTLOUOPM-UHFFFAOYSA-N

• N1-(furan-2-ylmethyl)-N2-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H27N3O6S and its molecular weight is 449.52. The purity is usually 95%.

[3-(Methylsulfanyl)phenyl]hydrazine hydrochloride

In Stock

• CAS RN:
• 940876-02-8

• Formula:
• C7H11ClN2S

• InChI:
• InChI=1S/C7H10N2S.ClH/c1-10-7-4-2-3-6(5-7)9-8;/h2-5,9H,8H2,1H3;1H

• InChIKey:
• LFWNTXXHRMQLLB-UHFFFAOYSA-N

• [3-(Methylsulfanyl)phenyl]hydrazine hydrochloride is a useful research compound. Its molecular formula is C7H11ClN2S and its molecular weight is 190.69. The purity is usually 95%.

(5-(4-Methoxyphenyl)isoxazol-3-yl)methyl 2-cyclohexylacetate

In Stock

• CAS RN:
• 953176-02-8

• Formula:
• C19H23NO4

• InChI:
• InChI=1S/C19H23NO4/c1-22-17-9-7-15(8-10-17)18-12-16(20-24-18)13-23-19(21)11-14-5-3-2-4-6-14/h7-10,12,14H,2-6,11,13H2,1H3

• InChIKey:
• KJBORROEJAXQLI-UHFFFAOYSA-N

• (5-(4-Methoxyphenyl)isoxazol-3-yl)methyl 2-cyclohexylacetate is a useful research compound. Its molecular formula is C19H23NO4 and its molecular weight is 329.396. The purity is usually 95%.

[2-Amino-3-(tert-butoxycarbonyl)azetidin-1-yl](1H-indol-2-yl)acetic acid

Usually In Stock

• CAS RN:
• 885276-02-8

• Formula:
• C18H23N3O4

• InChI:
• InChI=1S/C18H23N3O4/c1-18(2,3)25-17(24)11-9-21(15(11)19)14(16(22)23)13-8-10-6-4-5-7-12(10)20-13/h4-8,11,14-15,20H,9,19H2,1-3H3,(H,22,23)

• InChIKey:
• XIURLSBUIJEDKF-UHFFFAOYSA-N

• [2-Amino-3-(tert-butoxycarbonyl)azetidin-1-yl](1H-indol-2-yl)acetic acid is a useful research compound. Its molecular formula is C18H23N3O4 and its molecular weight is 345.4 g/mol. The purity is usually 95%.

(2R,4S)-4-fluoropyrrolidine-2-carboxylic acid

In Stock

• CAS RN:
• 131176-02-8

• Formula:
• C5H8FNO2

• InChI:
• InChI=1S/C5H8FNO2/c6-3-1-4(5(8)9)7-2-3/h3-4,7H,1-2H2,(H,8,9)/t3-,4+/m0/s1

• InChIKey:
• ZIWHMENIDGOELV-IUYQGCFVSA-N

• (2R,4S)-4-fluoropyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C5H8FNO2 and its molecular weight is 133.12 g/mol. The purity is usually 95%.

(Z)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)but-2-enamide

In Stock

• CAS RN:
• 1006776-02-8

• Formula:
• C18H18FN5O2

• InChI:
• InChI=1S/C18H18FN5O2/c1-2-4-16(25)20-7-8-24-17-15(10-22-24)18(26)23(12-21-17)11-13-5-3-6-14(19)9-13/h2-6,9-10,12H,7-8,11H2,1H3,(H,20,25)/b4-2-

• InChIKey:
• ACMOUJAZBDOPNL-RQOWECAXSA-N

• (Z)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)but-2-enamide is a useful research compound. Its molecular formula is C18H18FN5O2 and its molecular weight is 355.373. The purity is usually 95%.

2-Bromo-3-chloro-6-ethoxyphenylboronic acid

In Stock

• CAS RN:
• 1315476-02-8

• Formula:
• C8H9BBrClO3

• InChI:
• InChI=1S/C8H9BBrClO3/c1-2-14-6-4-3-5(11)8(10)7(6)9(12)13/h3-4,12-13H,2H2,1H3

• InChIKey:
• RJDIZLCTKGQGDI-UHFFFAOYSA-N

• 2-Bromo-3-chloro-6-ethoxyphenylboronic acid is a useful research compound. Its molecular formula is C8H9BBrClO3 and its molecular weight is 279.32 g/mol. The purity is usually 95%.

N-(2,3-dimethoxyphenyl)-2-morpholino-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 1904176-02-8

• Formula:
• C19H23N5O4

• InChI:
• InChI=1S/C19H23N5O4/c1-26-16-5-3-4-14(17(16)27-2)22-19(25)24-11-13-10-20-18(21-15(13)12-24)23-6-8-28-9-7-23/h3-5,10H,6-9,11-12H2,1-2H3,(H,22,25)

• InChIKey:
• JLMQVXGAGMGGGL-UHFFFAOYSA-N

• N-(2,3-dimethoxyphenyl)-2-morpholino-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C19H23N5O4 and its molecular weight is 385.424. The purity is usually 95%.

4-((1H-1,2,3-Triazol-1-yl)methyl)piperidin-4-ol dihydrochloride

In Stock

• CAS RN:
• 2219376-02-8

• Formula:
• C8H16Cl2N4O

• InChI:
• InChI=1S/C8H14N4O.2ClH/c13-8(1-3-9-4-2-8)7-12-6-5-10-11-12;;/h5-6,9,13H,1-4,7H2;2*1H

• InChIKey:
• KXDKELWZMVQPCW-UHFFFAOYSA-N

• 4-((1H-1,2,3-Triazol-1-yl)methyl)piperidin-4-ol dihydrochloride is a useful research compound. Its molecular formula is C8H16Cl2N4O and its molecular weight is 255.14. The purity is usually 95%.

2-(4-Cyclohexyl-2,3-dioxopyrazin-1-yl)-N-(3,4-difluorophenyl)acetamide

Usually In Stock

• CAS RN:
• 2379976-02-8

• Formula:
• C18H19F2N3O3

• InChI:
• InChI=1S/C18H19F2N3O3/c19-14-7-6-12(10-15(14)20)21-16(24)11-22-8-9-23(18(26)17(22)25)13-4-2-1-3-5-13/h6-10,13H,1-5,11H2,(H,21,24)

• InChIKey:
• CNISGSDOKPLFQJ-UHFFFAOYSA-N

• 2-(4-Cyclohexyl-2,3-dioxopyrazin-1-yl)-N-(3,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H19F2N3O3 and its molecular weight is 363.365. The purity is usually 95%.

(2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride

• CAS RN:
• 1143504-73-7; 131176-02-8

• Formula:
• C5H9ClFNO2

• InChI:
• InChI=1S/C5H8FNO2.ClH/c6-3-1-4(5(8)9)7-2-3;/h3-4,7H,1-2H2,(H,8,9);1H/t3-,4+;/m0./s1

• InChIKey:
• UCWWFZQRLUCRFQ-RFKZQXLXSA-N

• (2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C5H9ClFNO2 and its molecular weight is 169.58. The purity is usually 95%.

2-Amino-2-cyclohexylacetic acid hydrochloride

• CAS RN:
• 191611-20-8; 212576-02-8; 61367-40-6

• Formula:
• C8H16ClNO2

• InChI:
• InChI=1S/C8H15NO2.ClH/c9-7(8(10)11)6-4-2-1-3-5-6;/h6-7H,1-5,9H2,(H,10,11);1H

• InChIKey:
• QMUIOFNZAZPFFT-UHFFFAOYSA-N

• 2-Amino-2-cyclohexylacetic acid hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO2 and its molecular weight is 193.67. The purity is usually 95%.